Cas no 109-50-2 (3-Hexyn-2-ol)

• Product Name: 3-Hexyn-2-ol
• CAS No: 109-50-2
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00041586
• CID: 35556
• PubChem ID: 24885034
• Update Time: 2025-04-18

3-Hexyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hexyn-2-ol
• 1-Butynyl ethyl carbinol
• 1-Butynyl methyl carbinol
• hex-3-yn-2-ol
• 2-Hydroxy-3-hexyne
• 3-hexyn-5-ol
• Hex-3-in-2-ol
• hex-3-yne-2-ol
• 3-Hexyne-2-ol
• 3-HEXYLTHIOPHENE
• AKOS015901306
• FT-0615789
• J-002295
• EINECS 203-676-7
• 109-50-2
• hexyne-2-ol
• 3-Hexyn-2-ol, 97%
• SY346005
• A937248
• (S)-2-N-Cbz-amino-succinicacid4-methylester
• E85509
• DTXSID00875614
• MFCD00041586
• NS00041439
• A802043
• (S)-2-(benzyloxycarbonyl)-4-methoxy-4-oxobutanoic acid
• DB-040872
• DTXCID401013735

• MDL： MFCD00041586
• Inchi： 1S/C6H10O/c1-3-4-5-6(2)7/h6-7H,3H2,1-2H3
• InChI Key： IFCAMPHNVKBSTF-UHFFFAOYSA-N
• SMILES： OC(C#CCC)C
• BRN： 1739390

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid.
• Density: 0.909 g/mL at 25 °C
• Melting Point: -34°C (estimate)
• Boiling Point: 80 ºC
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.447
• PSA: 20.23000
• LogP: 0.78060
• FEMA: 2373
• Solubility: Not determined
• Vapor Pressure: 1.6±0.6 mmHg at 25°C

3-Hexyn-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H400
• Warning Statement： P273
• Hazardous Material transportation number：1987
• WGK Germany：3
• Hazard Category Code： 10-50
• Safety Instruction： S61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R50
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)